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This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals encountering secure channel failures while working with

.NET OPC UA applications. The following FAQs and guides offer detailed solutions to common

issues.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of secure
channel failures in .NET OPC UA?
A1: Secure channel failures typically stem from issues related to certificate validation, network

configuration, or application settings. The most frequent causes include:

Untrusted Certificates: The client and server applications do not trust each other's instance

certificates. This is a primary security feature of OPC UA.

Certificate Validation Errors: Certificates may be expired, not yet valid, or have a subject

name that does not match the hostname used for the connection.

Firewall and Port Blocking: Firewalls on the client, server, or an intermediary network device

may be blocking the TCP port used for OPC UA communication.

Incorrect Endpoint URL: The client is configured to connect to an incorrect server address or

port.
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Time Synchronization Issues: A significant time difference between the client and server

machines can cause certificate validation to fail, as certificates have defined validity periods.

[1]

Q2: I'm receiving a BadSecureChannelClosed error.
What are the initial troubleshooting steps?
A2: The BadSecureChannelClosed error indicates that the server rejected the client's

certificate and closed the communication channel.[2][3][4] To resolve this:

Verify Certificate Trust: Ensure that the server trusts the client's certificate and the client

trusts the server's certificate. This often involves manually moving the client's certificate to

the server's trusted store and vice-versa.

Check Server Diagnostics: Examine the server's log files for more specific details about why

the connection was rejected.

Confirm Server Status: Make sure the OPC UA server application is running and has not

encountered an internal error.[3]

Inspect for Endpoint Mismatches: If a client is connecting to a server with multiple network

interfaces or behind a NAT router, ensure the endpoint URL and the certificate's subject

alternative name are consistent.

Q3: How do I handle untrusted certificates in my .NET
client application?
A3: The recommended approach is to properly exchange and install certificates in the

appropriate trust stores. However, for development and testing, you can implement a

CertificateValidation event handler in your client application to programmatically accept

untrusted certificates.

Experimental Protocol: Programmatic Certificate Acceptance

This protocol details how to implement a CertificateValidation event handler to bypass standard

trust validation.
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Methodology:

In your .NET OPC UA client code, locate the ApplicationConfiguration object.

Access the CertificateValidator property of the configuration.

Register an event handler for the CertificateValidation event.

In the event handler, set the Accept property of the CertificateValidationEventArgs to true.

.NET Code Example:

Q4: My connection is failing with
BadCertificateTimeInvalid. How can I resolve this?
A4: This error indicates that the server's certificate is either expired or not yet valid.[1][5] This is

often due to a time synchronization issue between the client and server machines.

Synchronize System Clocks: Ensure the system clocks on both the client and server

machines are synchronized. Using a Network Time Protocol (NTP) server is recommended

for accurate timekeeping.[1]

Check Certificate Validity: Inspect the server's certificate to confirm that the current date and

time fall within its "Valid from" and "Valid to" dates. If the certificate is expired, a new one

must be generated and trusted by the client.

Quantitative Data Summary
The following tables provide key quantitative data related to .NET OPC UA secure channel

configuration.

Table 1: Common OPC UA Secure Channel Error Codes
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StatusCode Description Common Cause

BadSecureChannelClosed
The secure channel has been

closed by the server.

The server does not trust the

client's certificate.[2][3][4]

BadCertificateUntrusted
The sender's certificate is not

trusted by the receiver.

The certificate has not been

placed in the trusted certificate

store.[6]

BadCertificateTimeInvalid
The sender's certificate has

expired or is not yet valid.

System clocks are not

synchronized, or the certificate

is expired.[1][6]

BadCertificateHostNameInvali

d

The hostname in the endpoint

URL does not match any of the

hostnames in the certificate.

Mismatch between the server's

network address and the

certificate's subject name or

subject alternative name.

BadSecurityChecksFailed
An error occurred while

verifying security.

A general security failure, often

related to certificate validation.

[7]

Table 2: Default Timeout Settings in .NET OPC UA SDK

Parameter Default Value (ms) Description

OperationTimeout 120,000
The timeout for a single OPC

UA service call.[8]

SessionTimeout 60,000

The maximum time a session

can remain open without any

activity before the server

closes it.[8][9]

EndpointSelectionTimeout 30,000
A specific timeout for the

GetEndpoints service call.[8]

DiscoveryTimeout 15,000
The maximum time for a server

discovery operation.[8]
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Experimental Protocols
Protocol: Generating and Trusting a Self-Signed
Certificate in .NET
This protocol outlines the steps to create a self-signed certificate for a .NET OPC UA client and

configure a server to trust it.

Methodology:

Certificate Creation: The .NET OPC UA SDK automatically creates a self-signed certificate

for the client application on its first run if one is not found. This certificate is typically located

in a directory-based store.

Certificate Store Location: The default certificate stores are usually located in

%CommonApplicationData%\OPC Foundation\CertificateStores.[10] The client's own

certificate with a private key is in MachineDefault, and trusted peer certificates are in UA

Applications.

Exporting the Client Certificate:

Navigate to the client's certificate store (e.g., %CommonApplicationData%\OPC

Foundation\CertificateStores\MachineDefault\certs).

Copy the client application's public certificate file (e.g., a .der file).

Importing to Server's Trust Store:

On the server machine, navigate to the trusted peers certificate store (e.g.,

%CommonApplicationData%\OPC Foundation\CertificateStores\UA Applications\certs).

Paste the client's public certificate into this directory.

Restart Server: Restart the OPC UA server application to load the new trusted certificate.

The server should now accept the secure channel connection from the client.
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Protocol: Configuring Windows Firewall for a .NET OPC
UA Application
Methodology:

Identify the Port: Determine the TCP port your OPC UA server is listening on. This is

specified in the server's endpoint URL (e.g., opc.tcp://localhost:48031). The default port is

often 4840 for discovery and can vary for session endpoints.[11]

Open Windows Defender Firewall: Open "Windows Defender Firewall with Advanced

Security".

Create a New Inbound Rule:

Select "Inbound Rules" and click "New Rule...".

Choose the "Port" rule type.

Select "TCP" and specify the local port your OPC UA server uses.

Select "Allow the connection".

Choose the network profiles for which the rule should apply (Domain, Private, Public).

Give the rule a descriptive name (e.g., "OPC UA Server Port") and click "Finish".[12][13]

Visualizations
OPC UA Secure Channel Establishment Workflow
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Caption: OPC UA Secure Channel Establishment Workflow
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Troubleshooting Certificate Validation Failures
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Caption: Troubleshooting Certificate Validation Failures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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